Cas no 103905-71-1 (Octanoic acid,3-amino-4-ethyl-)

Octanoic acid,3-amino-4-ethyl- structure
103905-71-1 structure
Product Name:Octanoic acid,3-amino-4-ethyl-
CAS No:103905-71-1
MF:C10H21NO2
MW:187.27924323082
CID:125927
PubChem ID:53417422
Update Time:2025-04-18

Octanoic acid,3-amino-4-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,3-amino-4-ethyl-
    • RARECHEM AL BL 0134
    • 3-amino-4-ethyloctanoic acid
    • 3-Amino-4-ethyl-octanoic acid
    • DTXSID10697344
    • 3-AMINO-4-ETHYL-OCTANOICACID
    • 103905-71-1
    • AKOS006294734
    • MDL: MFCD06205932
    • Inchi: 1S/C10H21NO2/c1-3-5-6-8(4-2)9(11)7-10(12)13/h8-9H,3-7,11H2,1-2H3,(H,12,13)
    • InChI Key: LESNRLIARDEOEF-UHFFFAOYSA-N
    • SMILES: OC(CC(C(CC)CCCC)N)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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